Cas no 52177-71-6 (3-(dimethylamino)phenyl chloroformate)
52177-71-6 structure
Product Name:3-(dimethylamino)phenyl chloroformate
CAS No:52177-71-6
Molecular Formula:C9H10NO2Cl
Molecular Weight:199.634
MDL:MFCD24141246
CID:3418586
PubChem ID:21476245
3-(dimethylamino)phenyl chloroformate Properties
Names and Identifiers
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- CARBONOCHLORIDIC ACID, 3-(DIMETHYLAMINO)PHENYL ESTER
- 3-(dimethylamino)phenyl chloroformate
- SCHEMBL2529775
- 3-(N,N-dimethylamino)phenyl chloroformate
- 52177-71-6
- 3-(dimethylamino)phenylchloroformate
- HEOKHXCQSGTRQY-UHFFFAOYSA-N
- 3-(dimethylamino)phenyl carbonochloridate
- EN300-281317
- AKOS020225698
- Carbonochloridic acid, 3-(dimethylamino)phenyl ester
-
- MDL： MFCD24141246
- InChIKey： HEOKHXCQSGTRQY-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H10ClNO2/c1-11(2)7-4-3-5-8(6-7)13-9(10)12/h3-6H,1-2H3
Computed Properties
- Exact Mass: 199.0400063g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 199.0400063g/mol
- Heavy Atom Count: 13
- Complexity: 185
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 29.5Ų
3-(dimethylamino)phenyl chloroformate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1086878-1g |
3-(Dimethylamino)phenyl chloroformate |
52177-71-6 | 95% | 1g |
$541.0 | 2024-04-18 | |
| Enamine | EN300-281317-0.05g |
3-(dimethylamino)phenyl chloroformate |
52177-71-6 | 95.0% | 0.05g |
$768.0 | 2025-03-19 |
3-(dimethylamino)phenyl chloroformate Related Literature
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Hannah Leflay,Katarzyna Okurowska,Jagroop Pandhal,Solomon Brown Environ. Sci.: Water Res. Technol., 2020,6, 3400-3414
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Mari E. Slater-Parry,James P. Durrant,Joshua M. Howells,Mateusz B. Pitak,Peter N. Horton,Wim T. Klooster,Simon J. Coles,Helen M. O'Connor,Euan K. Brechin,Anne-Laure Barra,Leigh F. Jones Dalton Trans., 2019,48, 1477-1488
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Min Tan,Hongwei Wang,Yanyun Wang,Gaojian Chen,Lin Yuan,Hong Chen J. Mater. Chem. B, 2014,2, 569-576
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Simon Ristig,Diana Kozlova,Wolfgang Meyer-Zaika,Matthias Epple J. Mater. Chem. B, 2014,2, 7887-7895
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Yaping Huang,Ping Li,Zhengang Li,Dongdong Zhu,Yufei Fan,Xiaoyi Wang,Chumin Zhao,Jingbo Jiao,Xinjun Du Food Funct., 2022,13, 6583-6595
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Cheng-Chung Chang,Ta-Chau Chang,Li-Jen Liao,Pei-Jen Lou,Wenjun Xie,Edward S. Yeung Analyst, 2007,132, 745-749
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9. A new solvent polymeric membrane electrode incorporating poly(N-isopropylacrylamide) as a polymer†Takayo Moriuchi-Kawakami,Hiroyuki Kurikawa,Hiroya Matsumoto,Yasuhiko Shibutani Analyst, 2011,136, 4141-4143
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A. Aracena,M. C. Rezende,M. V. Encinas,C. Vergara,S. O. Vásquez New J. Chem., 2017,41, 14589-14594
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:52177-71-6)3-(dimethylamino)phenyl chloroformate
Purity:99%
Quantity:1g
Price($):487.0